Cas no 821801-01-8 (Butanamide, N-[(1S)-2-oxocycloheptyl]-)

Butanamide, N-[(1S)-2-oxocycloheptyl]- structure
821801-01-8 structure
Product name:Butanamide, N-[(1S)-2-oxocycloheptyl]-
CAS No:821801-01-8
MF:C11H19NO2
MW:197.27406334877
CID:696225
PubChem ID:11298545

Butanamide, N-[(1S)-2-oxocycloheptyl]- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-[(1S)-2-oxocycloheptyl]-
    • N-[(1S)-2-oxocycloheptyl]butanamide
    • 821801-01-8
    • DTXSID50461586
    • Inchi: InChI=1S/C11H19NO2/c1-2-6-11(14)12-9-7-4-3-5-8-10(9)13/h9H,2-8H2,1H3,(H,12,14)/t9-/m0/s1
    • InChI Key: SCWVGSOLKATSDY-VIFPVBQESA-N
    • SMILES: CCCC(=O)NC1CCCCCC1=O

Computed Properties

  • Exact Mass: 197.141578849g/mol
  • Monoisotopic Mass: 197.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų
  • XLogP3: 1.6

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